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Glycidaldehyde Glycidaldehyde Glycidaldehyde appears as a colorless liquid. Slightly denser than water and insoluble in water. May irritate skin and eyes. Toxic by ingestion and inhalation. Used to make other chemicals.
Glycidaldehyde is an epoxide.
Brand Name: Vulcanchem
CAS No.: 765-34-4
VCID: VC0058185
InChI: InChI=1S/C3H4O2/c4-1-3-2-5-3/h1,3H,2H2
SMILES: C1C(O1)C=O
Molecular Formula: C3H4O2
Molecular Weight: 72.06 g/mol

Glycidaldehyde

CAS No.: 765-34-4

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VCID: VC0058185

Molecular Formula: C3H4O2

Molecular Weight: 72.06 g/mol

Glycidaldehyde - 765-34-4

CAS No. 765-34-4
Product Name Glycidaldehyde
Molecular Formula C3H4O2
Molecular Weight 72.06 g/mol
IUPAC Name oxirane-2-carbaldehyde
Standard InChI InChI=1S/C3H4O2/c4-1-3-2-5-3/h1,3H,2H2
Standard InChIKey IWYRWIUNAVNFPE-UHFFFAOYSA-N
SMILES C1C(O1)C=O
Canonical SMILES C1C(O1)C=O
Boiling Point 112.5 °C
Colorform COLORLESS LIQUID
Density SPECIFIC GRAVITY: 1.1403 @ 20 °C/4 °C
Flash Point 88 °F (OPEN CUP)
Melting Point -62 °C
Physical Description Glycidaldehyde appears as a colorless liquid. Slightly denser than water and insoluble in water. May irritate skin and eyes. Toxic by ingestion and inhalation. Used to make other chemicals.
Description Glycidaldehyde appears as a colorless liquid. Slightly denser than water and insoluble in water. May irritate skin and eyes. Toxic by ingestion and inhalation. Used to make other chemicals.
Glycidaldehyde is an epoxide.
Shelf Life UNDILUTED STABLE @ ROOM TEMP, BUT 30% AQUEOUS SOLN LOST 94% OF EPOXIDE AFTER 2 MO @ ROOM TEMP
Solubility MISCIBLE WITH WATER & ALL COMMON SOLVENTS; IMMISCIBLE WITH PETROLEUM ETHER.
Synonyms Oxiranecarboxaldehyde; 2,3-Epoxypropanal; Epihydrinaldehyde; Epoxypropanal; Formyloxirane; Glycidal; NSC 521506
Vapor Density 2.58 (AIR= 1)
PubChem Compound 13002
Last Modified Nov 11 2021
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